Cas no 85508-35-6 (Benzenamine,2-chloro-5-(phenylsulfonyl)-)

Benzenamine,2-chloro-5-(phenylsulfonyl)- structure
85508-35-6 structure
Product Name:Benzenamine,2-chloro-5-(phenylsulfonyl)-
CAS No:85508-35-6
MF:C12H10ClNO2S
MW:267.731300830841
CID:726108
Update Time:2024-01-31

Benzenamine,2-chloro-5-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-chloro-5-(phenylsulfonyl)-
    • 2-chloro-5-(phenylsulphonyl)aniline
    • 5-(benzenesulfonyl)-2-chloroaniline
    • Einecs 287-460-8
    • 2-Chloro-5-(phenylsulfonyl)aniline
    • 2-Chloro-5-(phenylsulfonyl)benzenamine
    • Benzenamine, 2-chloro-5-(phenylsulfonyl)-
    • Inchi: 1S/C12H10ClNO2S/c13-11-7-6-10(8-12(11)14)17(15,16)9-4-2-1-3-5-9/h1-8H,14H2
    • InChI Key: PNYNNXFKKSRJJS-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(S(C2=CC=CC=C2)(=O)=O)=CC=C1Cl

Computed Properties

  • Exact Mass: 267.012
  • Monoisotopic Mass: 267.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.394
  • Boiling Point: 462.6°C at 760 mmHg
  • Flash Point: 233.6°C
  • Refractive Index: 1.634
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